Cas no 1385442-80-7 (3-(2-Methoxyethyl)-1-methyl-1-(4-methylsulfanylbutan-2-yl)urea)
3-(2-Methoxyethyl)-1-methyl-1-(4-methylsulfanylbutan-2-yl)urea Chemical and Physical Properties
Names and Identifiers
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- Z1236535209
- 3-(2-Methoxyethyl)-1-methyl-1-(4-methylsulfanylbutan-2-yl)urea
- 1-(2-methoxyethyl)-3-methyl-3-[4-(methylsulfanyl)butan-2-yl]urea
- 1385442-80-7
- AKOS016929283
- EN300-7492317
-
- Inchi: 1S/C10H22N2O2S/c1-9(5-8-15-4)12(2)10(13)11-6-7-14-3/h9H,5-8H2,1-4H3,(H,11,13)
- InChI Key: UHWBDSSCTNRKSA-UHFFFAOYSA-N
- SMILES: S(C)CCC(C)N(C)C(NCCOC)=O
Computed Properties
- Exact Mass: 234.14019912g/mol
- Monoisotopic Mass: 234.14019912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 66.9Ų
3-(2-Methoxyethyl)-1-methyl-1-(4-methylsulfanylbutan-2-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7492317-0.05g |
1-(2-methoxyethyl)-3-methyl-3-[4-(methylsulfanyl)butan-2-yl]urea |
1385442-80-7 | 95.0% | 0.05g |
$245.0 | 2025-03-10 | |
| Enamine | EN300-7492317-0.1g |
1-(2-methoxyethyl)-3-methyl-3-[4-(methylsulfanyl)butan-2-yl]urea |
1385442-80-7 | 95.0% | 0.1g |
$366.0 | 2025-03-10 | |
| Enamine | EN300-7492317-0.25g |
1-(2-methoxyethyl)-3-methyl-3-[4-(methylsulfanyl)butan-2-yl]urea |
1385442-80-7 | 95.0% | 0.25g |
$524.0 | 2025-03-10 | |
| Enamine | EN300-7492317-0.5g |
1-(2-methoxyethyl)-3-methyl-3-[4-(methylsulfanyl)butan-2-yl]urea |
1385442-80-7 | 95.0% | 0.5g |
$824.0 | 2025-03-10 | |
| Enamine | EN300-7492317-1.0g |
1-(2-methoxyethyl)-3-methyl-3-[4-(methylsulfanyl)butan-2-yl]urea |
1385442-80-7 | 95.0% | 1.0g |
$1057.0 | 2025-03-10 | |
| Enamine | EN300-7492317-2.5g |
1-(2-methoxyethyl)-3-methyl-3-[4-(methylsulfanyl)butan-2-yl]urea |
1385442-80-7 | 95.0% | 2.5g |
$2071.0 | 2025-03-10 | |
| Enamine | EN300-7492317-5.0g |
1-(2-methoxyethyl)-3-methyl-3-[4-(methylsulfanyl)butan-2-yl]urea |
1385442-80-7 | 95.0% | 5.0g |
$3065.0 | 2025-03-10 | |
| Enamine | EN300-7492317-10.0g |
1-(2-methoxyethyl)-3-methyl-3-[4-(methylsulfanyl)butan-2-yl]urea |
1385442-80-7 | 95.0% | 10.0g |
$4545.0 | 2025-03-10 | |
| 1PlusChem | 1P0287V6-50mg |
1-(2-methoxyethyl)-3-methyl-3-[4-(methylsulfanyl)butan-2-yl]urea |
1385442-80-7 | 95% | 50mg |
$354.00 | 2024-06-21 | |
| 1PlusChem | 1P0287V6-100mg |
1-(2-methoxyethyl)-3-methyl-3-[4-(methylsulfanyl)butan-2-yl]urea |
1385442-80-7 | 95% | 100mg |
$515.00 | 2024-06-21 |
3-(2-Methoxyethyl)-1-methyl-1-(4-methylsulfanylbutan-2-yl)urea Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-(2-Methoxyethyl)-1-methyl-1-(4-methylsulfanylbutan-2-yl)urea
Research Brief on 3-(2-Methoxyethyl)-1-methyl-1-(4-methylsulfanylbutan-2-yl)urea (CAS: 1385442-80-7)
Recent studies on 3-(2-Methoxyethyl)-1-methyl-1-(4-methylsulfanylbutan-2-yl)urea (CAS: 1385442-80-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique urea derivative structure with methoxyethyl and methylsulfanylbutyl substituents, has garnered attention for its promising biological activities and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest findings, methodologies, and implications of research involving this compound.
The synthesis and characterization of 3-(2-Methoxyethyl)-1-methyl-1-(4-methylsulfanylbutan-2-yl)urea have been detailed in recent publications, emphasizing its high purity and stability under physiological conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, were employed to confirm its molecular structure. Preliminary in vitro studies suggest that this compound exhibits significant inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.
Further investigations into the mechanism of action reveal that 3-(2-Methoxyethyl)-1-methyl-1-(4-methylsulfanylbutan-2-yl)urea interacts with key signaling proteins, modulating cellular responses to oxidative stress and inflammation. Molecular docking simulations have identified potential binding sites, supporting its role as a selective inhibitor. These findings are corroborated by in vivo studies in animal models, where the compound demonstrated efficacy in reducing inflammatory markers without significant adverse effects.
Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of 3-(2-Methoxyethyl)-1-methyl-1-(4-methylsulfanylbutan-2-yl)urea. Results indicate favorable bioavailability and a half-life conducive to therapeutic applications. Additionally, toxicity assessments have shown a high safety margin, further underscoring its potential for clinical translation.
In conclusion, 3-(2-Methoxyethyl)-1-methyl-1-(4-methylsulfanylbutan-2-yl)urea (CAS: 1385442-80-7) represents a promising candidate for further drug development, particularly in the treatment of inflammatory diseases. Ongoing research aims to optimize its formulation and evaluate its efficacy in human trials. This compound exemplifies the intersection of chemical innovation and biological application, offering new avenues for therapeutic intervention.
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